1-Bromo-3-methoxycyclobutane
Overview
Description
1-Bromo-3-methoxycyclobutane is a chemical compound with the molecular formula C5H9BrO . It has a molecular weight of 165.03 .
Molecular Structure Analysis
The molecular structure of 1-Bromo-3-methoxycyclobutane consists of a cyclobutane ring, which is a four-membered carbon ring, with a bromo group (Br) and a methoxy group (OCH3) attached . The exact spatial arrangement of these groups could vary depending on the specific isomer of the compound.Physical And Chemical Properties Analysis
1-Bromo-3-methoxycyclobutane is a liquid at room temperature . Other physical and chemical properties such as density, boiling point, and melting point were not available in the sources I found .Scientific Research Applications
Chemical Synthesis and Structure Analysis
- Chemical Synthesis and X-ray Crystallography : 1-Bromo-3-methoxycyclobutane is involved in the synthesis of complex chemical structures. For example, its interaction with zinc and ethyl 6-bromo-2-oxo-2Н-chromene-3-carboxylate results in a compound whose structure was determined through X-ray crystallography (Kirillov, Nikiforova, & Dmitriev, 2015).
Organic Chemistry and Reaction Mechanisms
Organometallic Chemistry : In organometallic synthesis, 1-Bromo-3-methoxycyclobutane derivatives are used. For example, commercially available 1-bromobenzocyclobutene, a related compound, is converted into zirconacycles, which are then treated with CuCl to yield naphthalenes, isoquinolines, or benzazocine derivatives (Ramakrishna & Sharp, 2003).
Dehydrobromination Studies : The compound's derivatives undergo dehydrobromination, leading to the formation of bicyclobutane derivatives and substituted methylenecyclobutane. This process reveals structural factors influencing the concurrent elimination processes (Razin et al., 2003).
Applications in Materials Science
- Ligand Synthesis in Coordination Chemistry : 1-Bromo-3-methoxycyclobutane derivatives are used to synthesize ligands for metal complexes. These complexes have potential applications in materials science and catalysis (Cukurovalı, Yilmaz, & Ahmedzade, 2000).
Applications in Pharmaceutical Research
- Natural Antioxidants from Marine Algae : Derivatives of bromophenols, related to 1-Bromo-3-methoxycyclobutane, have been isolated from marine algae. These compounds exhibit potent scavenging activity against radicals, suggesting their potential use in food or pharmaceuticals as natural antioxidants (Li, Li, Gloer, & Wang, 2012).
Safety and Hazards
1-Bromo-3-methoxycyclobutane is classified as a flammable liquid and vapor. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and it should be used only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1-bromo-3-methoxycyclobutane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BrO/c1-7-5-2-4(6)3-5/h4-5H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBVXRWXSBZVVRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CC(C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101288305 |
Source
|
| Record name | Cyclobutane, 1-bromo-3-methoxy-, cis- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101288305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3-methoxycyclobutane | |
CAS RN |
2044705-32-8, 1807901-44-5 |
Source
|
| Record name | Cyclobutane, 1-bromo-3-methoxy-, cis- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101288305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-bromo-3-methoxycyclobutane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-bromo-3-methoxycyclobutane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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